3,5-Dibenzyloxybenzoic acid, benzyl ester
Overview
Description
“3,5-Dibenzyloxybenzoic acid, benzyl ester” is a chemical compound. It is an ester derivative of 3,5-Dibenzyloxybenzoic acid . The molecular formula of 3,5-Dibenzyloxybenzoic acid is C21H18O4 .
Molecular Structure Analysis
The molecular structure of the parent compound, 3,5-Dibenzyloxybenzoic acid, consists of a benzoic acid core with two benzyl groups attached to the 3 and 5 positions of the benzene ring . The benzyl ester derivative would have an additional benzyl group attached to the carboxylic acid group .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Under Microwave Irradiation : Benzyl 4-hydroxybenzoate, related to 3,5-Dibenzyloxybenzoic acid, benzyl ester, can be synthesized using microwave irradiation, showing high efficiency and yield in the presence of a phase transfer catalyst in alcohol (Ding Man-hua, 2007).
- Use in Polymer Synthesis : It plays a role in the synthesis of hyperbranched poly(ester‐amide)s, demonstrating its utility in developing advanced polymeric materials (H. Kricheldorf & G. Loehden, 1995).
Biochemical and Pharmacological Research
- Effects on Adipocyte Differentiation : Parabens, a group of alkyl esters of p-hydroxybenzoic acid, which includes benzyl esters, have been found to promote adipogenesis in murine cells and human adipose-derived cells, suggesting a potential link to obesity (Pan Hu et al., 2013).
- Synthesis and Antibacterial Activity : Derivatives of 3-hydroxybenzoic acid, structurally related to this compound, have shown promising antibacterial activity, indicating potential applications in pharmaceuticals (Maruti S. Satpute, V. Gangan, I. Shastri, 2018).
Environmental and Analytical Chemistry
- Monitoring of Photolysis : Studies have shown that membrane introduction mass spectrometry (MIMS) can effectively monitor the photolysis of benzyl acetate and related esters, indicating the method's utility in analyzing environmental samples (P. Wong et al., 1996).
- Fate in Aquatic Environments : Research on parabens, including benzyl esters, in aquatic environments indicates their persistence and potential effects as endocrine disruptors, highlighting environmental concerns (Camille Haman et al., 2015).
properties
IUPAC Name |
benzyl 3,5-bis(phenylmethoxy)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H24O4/c29-28(32-21-24-14-8-3-9-15-24)25-16-26(30-19-22-10-4-1-5-11-22)18-27(17-25)31-20-23-12-6-2-7-13-23/h1-18H,19-21H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJXLXTVMPQVSQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=CC(=C2)C(=O)OCC3=CC=CC=C3)OCC4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H24O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40340270 | |
Record name | Benzoic acid, 3,5-bis(phenylmethoxy)-, phenylmethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40340270 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
424.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50513-72-9 | |
Record name | Benzoic acid, 3,5-bis(phenylmethoxy)-, phenylmethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40340270 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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